1,4-Bis(4-methylphenyl)-3-(3-pyridinyl)-2,5-piperazinedione

• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 1,4-bis(4-methylphenyl)-3-pyridin-3-ylpiperazine-2,5-dione
• InChI: InChI=1S/C23H21N3O2/c1-16-5-9-19(10-6-16)25-15-21(27)26(20-11-7-17(2)8-12-20)22(23(25)28)18-4-3-13-24-14-18/h3-14,22H,15H2,1-2H3
• InChI Key: BKCQJCUPONMPQE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(=O)N(C(C2=O)C3=CN=CC=C3)C4=CC=C(C=C4)C

Description

1,4-Bis(4-methylphenyl)-3-(3-pyridinyl)-2,5-piperazinedione, also known as Bispiperazinedione or BPZ, is a chemical compound with potential applications in scientific research. It was first synthesized in the 1960s and has since been studied for its biochemical and physiological effects.

Mechanism of Action

BPZ acts as a selective inhibitor of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target substrates, leading to downstream effects on cellular processes. The exact mechanism of action of BPZ in neurodegenerative diseases is still being studied.
Biochemical and Physiological Effects:
BPZ has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects in animal models. In terms of neurological effects, BPZ has been shown to improve cognitive function in mouse models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BPZ has several advantages for lab experiments, including its selectivity for protein kinase CK2 and its potential therapeutic applications for neurodegenerative diseases. However, there are also limitations to its use. BPZ has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is still being studied, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on BPZ. One area of focus is on improving its solubility in water to make it more versatile for lab experiments. Additionally, further studies are needed to fully understand its mechanism of action in neurodegenerative diseases. BPZ also has potential applications in other areas of research, such as cancer and inflammation, which could be explored further. Overall, BPZ shows promise as a tool for scientific research and has the potential to contribute to our understanding of various cellular and neurological processes.

Synthesis Methods

BPZ can be synthesized through a multi-step process involving the reaction of 4-methylbenzene-1,2-diamine and 3-pyridinecarboxaldehyde. The resulting intermediate is then reacted with phthalic anhydride to yield BPZ. The synthesis method has been optimized over the years to improve yield and purity.

Scientific Research Applications

BPZ has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective inhibitor of protein kinase CK2, which plays a role in various cellular processes including cell proliferation and differentiation. BPZ has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.